N-([2,3'-bipyridin]-4-ylmethyl)-2-(o-tolyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-([2,3'-bipyridin]-4-ylmethyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C20H19N3O2 and its molecular weight is 333.391. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Structure and Reactivity Studies
N-(5-Aminopyridin-2-yl)acetamide (APA), a molecule with a similar pyridinyl acetamide structure, has been extensively studied for its conformational stability, optimized structure using density functional theory (DFT) calculations, vibrational frequencies, and ultraviolet-visible spectroscopy. The molecular electrostatic potential and frontier molecular orbitals of APA indicate high molecular reactivity and stability. Natural bond orbital analysis confirms its bioactivity potential, particularly as a diabetic nephropathy inhibitor based on molecular docking analysis (Asath et al., 2016).
Corrosion Inhibition
The synthesis of 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives, including compounds with long-chain alkyl side chains and acetamide functionalities, demonstrates their effectiveness as corrosion inhibitors. These compounds, tested with steel in acidic and mineral oil media, show promising inhibition efficiencies, highlighting their potential application in protecting materials from corrosion (Yıldırım & Çetin, 2008).
Synthetic Transformations and Rearrangements
Research on the rearrangement of 4-amino-3-halo-pyridines with acyl chlorides and triethylamine resulted in pyridin-4-yl α-substituted acetamide products, illustrating the versatility of pyridinyl acetamides in synthetic organic chemistry. This rearrangement, involving nucleophilic aromatic substitution, highlights the potential for creating diverse molecular structures from pyridinyl acetamide precursors (Getlik et al., 2013).
Medicinal Chemistry and Drug Development
The conversion of acetaminophen to the bioactive N-acylphenolamine AM404 via fatty acid amide hydrolase-dependent arachidonic acid conjugation in the nervous system demonstrates the significance of acetamide derivatives in medicinal chemistry. This pathway highlights the role of acetamide-based compounds in the synthesis of bioactive metabolites with potential therapeutic applications (Högestätt et al., 2005).
Environmental Impact and Toxicology
The study on the cyto-genotoxicity of paracetamol (N-(4-hydroxyphenyl)acetamide) on the zebra mussel demonstrates the environmental and toxicological relevance of acetamide derivatives. The research used a battery of biomarkers to evaluate the sub-lethal effects of paracetamol, indicating its potential impact on aquatic organisms and the importance of understanding the environmental behavior of acetamide-containing compounds (Parolini et al., 2010).
Properties
IUPAC Name |
2-(2-methylphenoxy)-N-[(2-pyridin-3-ylpyridin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O2/c1-15-5-2-3-7-19(15)25-14-20(24)23-12-16-8-10-22-18(11-16)17-6-4-9-21-13-17/h2-11,13H,12,14H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRIDLZCMNDOVCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NCC2=CC(=NC=C2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.